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Compound of Interest

Compound Name: m-PEG5-succinimidyl carbonate

Cat. No.: B609274 Get Quote

Essential Safety and Handling Guide for m-PEG5-
succinimidyl carbonate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with m-PEG5-succinimidyl
carbonate. Adherence to these protocols is essential for ensuring laboratory safety and

maintaining the integrity of the product.

Chemical and Physical Properties
The following table summarizes the key quantitative data for m-PEG5-succinimidyl
carbonate.

Property Value Citations

Molecular Formula C₁₆H₂₇NO₁₀ [1][2][3][4]

Molecular Weight 393.39 g/mol [1][2][3][4]

CAS Number 1058691-00-1 [1][2][3][4]

Purity ≥95% to 98% [2][5]

Storage Temperature -20°C (long-term) [1][2][6][7][8]

Shipping Temperature Ambient [1][2][8]
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Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and use of m-PEG5-
succinimidyl carbonate in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Immediately transfer the product to a designated storage area. For long-term

stability, store the container at -20°C in a dry, inert environment.[1][2][6][7][8] The container

should be tightly sealed to protect it from moisture and light, as exposure can lead to

hydrolysis and degradation of the reactive succinimidyl carbonate group.[1][6]

Personal Protective Equipment (PPE)
Although not classified as a hazardous substance under Regulation (EC) No. 1272/2008, its

toxicological properties have not been fully investigated.[9] Therefore, standard laboratory

precautions and the following PPE are mandatory:

PPE Type Specification Citations

Eye Protection Chemical safety goggles [9][10]

Hand Protection Chemical-resistant gloves [9][10]

Respiratory Protection

Use in a well-ventilated area

with local exhaust. Avoid

inhaling vapor or gas.

[9][10]

Lab Coat Standard laboratory coat

Handling and Experimental Use
Environment: Handle the compound in a well-ventilated area, preferably under a chemical

fume hood.

Preparation: Allow the container to warm to room temperature before opening to prevent

condensation of moisture, which can hydrolyze the product.[1] For best results and stability,
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prepare solutions fresh just before use.[6]

Weighing and Dispensing: Conduct these activities in a controlled environment to minimize

exposure and contamination.

Reactivity: m-PEG5-succinimidyl carbonate reacts with primary amines to form stable

carbamate linkages.[1][2] Avoid contact with strong oxidizing agents.[9][10]

Spill Management
In the event of a spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[9][10]

Collect the absorbed material and place it into a designated chemical waste container.[9][10]

Do not flush spills down the sewer.[9][10]

First Aid Measures
Exposure Route First Aid Protocol Citations

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

artificial respiration.

[9]

Skin Contact

Wash the affected area

thoroughly with soap and

plenty of water.

[9]

Eye Contact
Flush eyes with water as a

precaution.
[9]

Ingestion

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.interchim.fr/ft/W/WU1191.pdf
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SCM-PEG-SCM.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SCM-PEG-SCM.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SCM-PEG-SCM.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SCM-PEG-SCM.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal
All waste material, including empty containers and contaminated items, should be placed in

a sealed, labeled chemical waste container.

Dispose of the chemical waste in accordance with local, state, and federal environmental

regulations.[9][10]

Safe Handling Workflow
The following diagram illustrates the key decision points and safety protocols for handling m-
PEG5-succinimidyl carbonate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.biochempeg.com/usr/uploads/msds/SG-PEG-SG.pdf
https://www.biochempeg.com/usr/uploads/msds/SCM-PEG-SCM.pdf
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Experimental & Post-Use

Receive & Inspect Package

Store at -20°C
(Dry, Inert Atmosphere)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Equilibrate to Room Temp
Before Opening

Prepare Fresh Solution

Perform Experiment

Spill Occurred?

Absorb with Inert Material
Place in Waste Container

Yes

Dispose of Waste in
Sealed Chemical Container

No

Decontaminate Area

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b609274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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m-peg5-succinimidyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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